CID 77520012

• Molecular Formula: C8H8BrN2O3+
• Molecular Weight: 260.06 g/mol
• InChI: InChI=1S/C8H8BrN2O3/c1-10-6(3-9)5(4-12)7(13)11(2)8(10)14/h3H2,1-2H3/q+1
• InChI Key: JEDDOVFASMYXAV-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C(=C=O)C(=[N+](C1=O)C)CBr

Description

CID 77520012 is a chemical compound registered in the PubChem database. It is known for its unique properties and applications in various fields, including chemistry, biology, medicine, and industry.

Preparation Methods

The preparation of CID 77520012 involves several synthetic routes and reaction conditions. These methods are designed to ensure high yield and purity of the compound. Industrial production methods often involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs.

Chemical Reactions Analysis

CID 77520012 undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and catalysts. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

CID 77520012 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various reactions. In biology, it is used to study cellular processes and molecular interactions. In medicine, it has potential therapeutic applications. In industry, it is used in the production of various products and materials.

Mechanism of Action

The mechanism of action of CID 77520012 involves its interaction with specific molecular targets and pathways. These interactions lead to various biological effects, which can be harnessed for therapeutic purposes. The exact molecular targets and pathways involved depend on the specific application of the compound.

Comparison with Similar Compounds

CID 77520012 is unique in its properties and applications. It can be compared with other similar compounds to highlight its uniqueness. Some similar compounds include CID 2244 (aspirin), CID 5161 (salicylsalicylic acid), CID 3715 (indomethacin), and CID 1548887 (sulindac) .

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Q & A

Q. How to address ethical challenges in translational research involving this compound?

• Methodological Answer : For in vivo studies, follow ARRIVE 2.0 guidelines and obtain ethics committee approval. For human-derived samples, ensure informed consent and anonymization per GDPR/HIPAA. Disclose conflicts of interest (e.g., funding sources) and adhere to FAIR data principles for public sharing .

Methodological Notes

• Data Contradiction Analysis : Use sensitivity analysis to test assumptions (e.g., dose-response curve fitting) and meta-analytic frameworks (e.g., random-effects models) to reconcile disparate findings .
• Advanced Instrumentation : For structural studies, combine cryo-EM with X-ray crystallography to resolve this compound's binding modes, supplemented by ITC for thermodynamic profiling .